4-(3-Chloropropyl)morpholine
Cat. No. B193441
M. Wt: 163.64 g/mol
InChI Key: PIAZYBLGBSMNLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04151354
Procedure details
Salicylaldehyde (17 g) is treated first with 6.7 g of 50% sodium hydride in 110 ml of dimethylformamide and then with 92 ml of a 2 N toluene solution of N-(3-chloropropyl)morpholine. The mixture is heated at 105°-110° C. for 4 hours, cooled and poured into 300 ml of water. The product is extracted three times with ether. The extracts are combined, dried, concentrated on a rotary evaporator and the residue distilled to give 32.3 g of product as an oil, boiling point 155°-160° C. at 0.1-0.2 mm of Hg.
Name
Identifiers
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REACTION_CXSMILES
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[CH:1](=[O:9])[C:2]1[C:3](=[CH:5][CH:6]=[CH:7][CH:8]=1)[OH:4].[H-].[Na+].C1(C)C=CC=CC=1.Cl[CH2:20][CH2:21][CH2:22][N:23]1[CH2:28][CH2:27][O:26][CH2:25][CH2:24]1>CN(C)C=O.O>[N:23]1([CH2:22][CH2:21][CH2:20][O:4][C:3]2[CH:5]=[CH:6][CH:7]=[CH:8][C:2]=2[CH:1]=[O:9])[CH2:28][CH2:27][O:26][CH2:25][CH2:24]1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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17 g
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|
Type
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reactant
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Smiles
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C(C=1C(O)=CC=CC1)=O
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Name
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|
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Quantity
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6.7 g
|
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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110 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
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|
Type
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reactant
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Smiles
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C1(=CC=CC=C1)C
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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ClCCCN1CCOCC1
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Step Four
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Name
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|
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Quantity
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300 mL
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture is heated at 105°-110° C. for 4 hours
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Duration
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4 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The product is extracted three times with ether
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated on a rotary evaporator
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DISTILLATION
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Type
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DISTILLATION
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Details
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the residue distilled
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N1(CCOCC1)CCCOC1=C(C=O)C=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 32.3 g |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
